2-Chloro-N-(2-methoxyphenyl)quinazolin-4-amine
Cat. No. B8783957
M. Wt: 285.73 g/mol
InChI Key: PPIVYXPCJGGBBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07618975B2
Procedure details
The title compound was prepared from 2,4-dichloroquinazoline and 2-methoxyaniline by a procedure similar to example 28 (35% yield). 1H NMR (CDCl3): 8.76-8.79 (m, 1H), 8.50 (s, broad, 1H), 7.77-7.88 (m, 3H), 7.54-7.59 (m, 1H), 7.09-7.13 (m, 2H), 6.95-6.99 (m, 2H), 4.00 (s, 3H).
[Compound]
Name
example 28
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:11]=[C:10](Cl)[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1.[CH3:13][O:14][C:15]1[CH:21]=[CH:20][CH:19]=[CH:18][C:16]=1[NH2:17]>>[Cl:1][C:2]1[N:11]=[C:10]([NH:17][C:16]2[CH:18]=[CH:19][CH:20]=[CH:21][C:15]=2[O:14][CH3:13])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
ClC1=NC2=CC=CC=C2C(=N1)Cl
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Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
COC1=C(N)C=CC=C1
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Step Three
[Compound]
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Name
|
example 28
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
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product
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Smiles
|
ClC1=NC2=CC=CC=C2C(=N1)NC1=C(C=CC=C1)OC
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
